Cas no 109871-23-0 (10H-Phenoxazine, 1,3,8-trinitro-)

• Product name: 10H-Phenoxazine, 1,3,8-trinitro-
• CAS No: 109871-23-0
• MF: C₁₂H₆N₄O₇
• MW: 318.198642253876
• CID: 1189303

10H-Phenoxazine, 1,3,8-trinitro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 1,3,8-trinitro-

• Inchi： 1S/C12H6N4O7/c17-14(18)6-1-2-10-8(3-6)13-12-9(16(21)22)4-7(15(19)20)5-11(12)23-10/h1-5,13H
• InChI Key： UEHWHURHSJRRQB-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=C2C(OC3=C(N2)C=C([N+]([O-])=O)C=C3)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 318.024
• Monoisotopic Mass: 318.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Density: 1.686±0.06 g/cm3(Predicted)
• Melting Point: 210-212 °C(Solv: 1,2-dichloroethane (107-06-2))
• Boiling Point: 505.6±50.0 °C(Predicted)
• pka: -6.37±0.20(Predicted)